Cas no 89151-37-1 (4-Piperidinepropanol, 1-(6,7-dimethoxy-4-quinazolinyl)-)

4-Piperidinepropanol, 1-(6,7-dimethoxy-4-quinazolinyl)- structure
89151-37-1 structure
Product Name:4-Piperidinepropanol, 1-(6,7-dimethoxy-4-quinazolinyl)-
CAS No:89151-37-1
MF:C18H25N3O3
MW:331.40940451622
CID:610356
PubChem ID:70492175
Update Time:2025-04-19

4-Piperidinepropanol, 1-(6,7-dimethoxy-4-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinepropanol, 1-(6,7-dimethoxy-4-quinazolinyl)-
    • 3-[1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl]propan-1-ol
    • DTXSID20742132
    • 89151-37-1
    • SCHEMBL11015371
    • 3-(1-(6,7-Dimethoxyquinazolin-4-yl)piperidin-4-yl)propan-1-ol
    • Inchi: 1S/C18H25N3O3/c1-23-16-10-14-15(11-17(16)24-2)19-12-20-18(14)21-7-5-13(6-8-21)4-3-9-22/h10-13,22H,3-9H2,1-2H3
    • InChI Key: MRRWKFFNFDGTDM-UHFFFAOYSA-N
    • SMILES: OCCCC1CCN(C2C3C=C(C(=CC=3N=CN=2)OC)OC)CC1

Computed Properties

  • Exact Mass: 331.18959167g/mol
  • Monoisotopic Mass: 331.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.7Ų
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